5-(4-Bromobenzoyl)-6-[5-(3-chlorophenyl)furan-2-yl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one

• Molecular Formula: C22H15BrClF3N2O4
• Molecular Weight: 543.7 g/mol
• IUPAC Name: 5-(4-bromobenzoyl)-6-[5-(3-chlorophenyl)furan-2-yl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C22H15BrClF3N2O4/c23-13-6-4-11(5-7-13)19(30)17-18(28-20(31)29-21(17,32)22(25,26)27)16-9-8-15(33-16)12-2-1-3-14(24)10-12/h1-10,17-18,32H,(H2,28,29,31)
• InChI Key: CZKTYPOIXMVYQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC=C(O2)C3C(C(NC(=O)N3)(C(F)(F)F)O)C(=O)C4=CC=C(C=C4)Br

Description

The compound 5-(4-Bromobenzoyl)-6-[5-(3-chlorophenyl)furan-2-yl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one belongs to the 1,3-diazinan-2-one class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. Its structural complexity arises from three key substituents:

• 4-Bromobenzoyl group: Introduces a bulky, electron-deficient aromatic system due to bromine’s electronegativity and polarizability.
• Trifluoromethyl (-CF₃) group: A strong electron-withdrawing group that improves metabolic stability and lipophilicity.

This compound’s design likely targets applications in medicinal chemistry, where such substituents are known to influence pharmacokinetics and target binding. Structural elucidation of similar analogs has been achieved using crystallographic tools like SHELXL for refinement , while electronic properties and noncovalent interactions can be analyzed via computational methods such as Multiwfn and NCI (noncovalent interaction) index calculations .

Preparation Methods

The synthesis of 5-(4-Bromobenzoyl)-6-[5-(3-chlorophenyl)furan-2-yl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one involves multiple steps, including the formation of intermediate compounds. The synthetic route typically includes:

Formation of the bromobenzoyl intermediate: This step involves the bromination of benzoyl compounds under controlled conditions.

Synthesis of the chlorophenyl furan intermediate: This involves the reaction of chlorophenyl compounds with furan derivatives.

Coupling reactions: The intermediates are then coupled under specific conditions to form the final compound.

Industrial production methods may involve optimization of these steps to increase yield and purity, using advanced techniques such as catalytic reactions and continuous flow processes.

Chemical Reactions Analysis

5-(4-Bromobenzoyl)-6-[5-(3-chlorophenyl)furan-2-yl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include acids, bases, solvents like dichloromethane, and catalysts such as palladium or platinum. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

5-(4-Bromobenzoyl)-6-[5-(3-chlorophenyl)furan-2-yl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(4-Bromobenzoyl)-6-[5-(3-chlorophenyl)furan-2-yl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Comparisons:

Substituent Effects on Lipophilicity and Solubility: The bromine in the target compound increases molecular weight and lipophilicity (higher logP) compared to chlorine (Compound A) and methyl (Compound B). This may enhance membrane permeability but reduce aqueous solubility.

Electronic Properties: Trifluoromethyl (-CF₃): Present in all three compounds, this group stabilizes the molecule via electron-withdrawing effects, reducing susceptibility to oxidative metabolism. Bromine vs.

In contrast, Compound B’s 4-fluorophenyl group exhibits weaker halogen-bonding capacity due to fluorine’s smaller atomic radius. Compound A’s 3-ethoxy-4-hydroxyphenyl group enables hydrogen bonding via the hydroxyl group, a feature absent in the target compound and Compound B .

Biological Implications :

• The target compound’s bromine and chlorine substituents may confer enhanced binding to targets like kinases or GPCRs, where halogen bonds are critical.
• Compound A’s ethoxy-hydroxyphenyl group could improve solubility but may reduce blood-brain barrier penetration compared to the more lipophilic target compound.

Research Findings and Methodologies

• Structural Analysis : SHELX software has been critical in resolving crystal structures of similar diazinan-2-one derivatives, confirming substituent orientations and hydrogen-bonding networks.
• Electronic Properties : Multiwfn-based calculations demonstrate that the trifluoromethyl group delocalizes electron density across the diazinan ring, enhancing stability.
• Interaction Mapping : NCI plots highlight differences in steric repulsion and van der Waals interactions between the target compound and its analogs, explaining variations in thermodynamic stability.

Biological Activity

The compound 5-(4-bromobenzoyl)-6-[5-(3-chlorophenyl)furan-2-yl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one is a complex organic molecule that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure

The structural formula of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{14}\text{BrClF}_3\text{N}_2\text{O}_3$$

Research indicates that compounds with similar structures often exhibit various mechanisms of action, including:

• Antitumor Activity : Many derivatives of diazinanones have shown potential in inhibiting tumor growth through apoptosis induction and cell cycle arrest.
• Anti-inflammatory Effects : Compounds with furan moieties are known to modulate inflammatory pathways, potentially by inhibiting cyclooxygenase enzymes.
• Antimicrobial Properties : The presence of halogenated phenyl groups may enhance the compound's ability to disrupt bacterial cell membranes.

Biological Activity Overview

Activity Type	Description	References
Antitumor	Induces apoptosis in cancer cell lines; inhibits proliferation.
Anti-inflammatory	Reduces pro-inflammatory cytokine production; inhibits COX enzymes.
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria.
Antioxidant	Scavenges free radicals; reduces oxidative stress markers.

Case Studies and Research Findings

• Antitumor Activity in Breast Cancer Cells :
  A study evaluated the effect of the compound on MCF-7 breast cancer cells. The results revealed a significant reduction in cell viability at concentrations above 10 µM, correlating with increased levels of apoptotic markers (caspase activation) and decreased expression of anti-apoptotic proteins like Bcl-2.
• Anti-inflammatory Mechanism :
  In a controlled experiment using LPS-stimulated macrophages, the compound demonstrated a marked decrease in TNF-alpha and IL-6 production, indicating its potential as an anti-inflammatory agent. The mechanism was linked to the inhibition of NF-kB signaling pathways.
• Antimicrobial Efficacy :
  A series of disk diffusion assays showed that the compound exhibited significant antimicrobial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 15 to 30 µg/mL.